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Compound of Interest

Compound Name: (S,R,S)-AHPC-Me

Cat. No.: B3028358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of

(S,R,S)-AHPC-Me, a potent VHL ligand used in the synthesis of Proteolysis Targeting

Chimeras (PROTACs). Adherence to these procedures is vital for ensuring laboratory safety,

preventing environmental contamination, and maintaining regulatory compliance.

Understanding the Compound: Safety and Handling
(S,R,S)-AHPC-Me and its common salt form, (S,R,S)-AHPC-Me hydrochloride, are potent

bioactive molecules. The Safety Data Sheet (SDS) for the hydrochloride form classifies it as

hazardous.[1] All forms of (S,R,S)-AHPC-Me should be handled with the assumption of high

potency.

Key Safety and Handling Data Summary

The following table summarizes critical safety information for (S,R,S)-AHPC-Me hydrochloride.

These precautions should be applied to all forms of the compound.
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Parameter Information Source

Chemical Name
(S,R,S)-AHPC-Me

hydrochloride
MedChemExpress SDS[1]

CAS Number 1948273-03-7 MedChemExpress SDS[1]

Hazards

- Acute toxicity, Oral (Category

4) - Skin corrosion/irritation

(Category 2) - Serious eye

damage/eye irritation

(Category 2A) - Specific target

organ toxicity, single exposure;

Respiratory tract irritation

(Category 3)

MedChemExpress SDS[1]

Precautionary Statements

- Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. - Wash hands thoroughly

after handling. - Do not eat,

drink or smoke when using this

product. - Use only outdoors or

in a well-ventilated area. -

Wear protective

gloves/protective clothing/eye

protection/face protection.

MedChemExpress SDS[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[2]

Storage

Store in a sealed, labeled

container in a secure, well-

ventilated area.

Recommended storage at

-20°C or -80°C for long-term

stability.[3]

Core Principle: Segregate and Incinerate
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The primary and most effective method for the disposal of potent pharmaceutical compounds

like (S,R,S)-AHPC-Me is high-temperature incineration by a licensed hazardous waste

management service.[4] This method ensures the complete destruction of the active molecule.

[4]

Under no circumstances should this compound or its waste be disposed of down the drain or in

general trash.[2]

Step-by-Step Disposal Procedures
The following protocols provide a systematic approach to waste management for (S,R,S)-
AHPC-Me.

Proper segregation at the point of generation is the most critical step in safe disposal.[5][6] All

waste streams must be considered hazardous.

Solid Waste:

Description: Includes unused or expired solid (S,R,S)-AHPC-Me, contaminated personal

protective equipment (PPE) such as gloves and lab coats, weighing papers, pipette tips,

vials, and any other disposable materials that have come into contact with the compound.

[2][3]

Procedure:

Collect all solid waste in a dedicated, leak-proof, and clearly labeled hazardous waste

container.[3]

The container should be made of a material compatible with the chemicals used (e.g.,

polyethylene).

Label the container with "Hazardous Waste: (S,R,S)-AHPC-Me" and include relevant

hazard pictograms.[7]

Liquid Waste:

Description: Includes unused stock solutions, residual solutions from experiments,

contaminated solvents, and cell culture media containing the compound.[2][3]
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Procedure:

Collect all liquid waste in a sealed, leak-proof, and shatter-resistant hazardous waste

container (plastic is preferred).[5][8]

Do not mix with other incompatible waste streams.[2][7] Keep acidic and basic waste

streams separate.

Label the container with "Hazardous Waste: (S,R,S)-AHPC-Me," list all solvent

components, and include hazard pictograms.[7]

"Sharps" Waste:

Description: Needles, syringes, or other sharp objects contaminated with (S,R,S)-AHPC-
Me.

Procedure:

Place all contaminated sharps directly into a designated, puncture-proof sharps

container for hazardous chemical waste.[3]

Label the container clearly as hazardous waste.

All non-disposable equipment and work surfaces must be thoroughly decontaminated after

handling (S,R,S)-AHPC-Me.[3][9]

Procedure:

Prepare a decontamination solution. While a specific, validated deactivating agent for

(S,R,S)-AHPC-Me is not publicly available, a multi-step cleaning process is

recommended.[10][11]

First, wipe surfaces with a solvent known to dissolve the compound (e.g., ethanol or

isopropanol) to physically remove it.

Follow with a thorough cleaning using a laboratory detergent and water.
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For robust decontamination, a final wipe with a solution of sodium hypochlorite (bleach),

followed by a neutralizing agent (like sodium thiosulfate) and a final water rinse can be

effective for many potent compounds.[11]

All wipes and cleaning materials used in this process must be disposed of as solid

hazardous waste.

Storage: Store all sealed and labeled hazardous waste containers in a designated and

secure satellite accumulation area within the laboratory.[5][6]

Collection: Arrange for pickup and final disposal through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste contractor.[12] All waste

containing (S,R,S)-AHPC-Me must be disposed of through an approved waste disposal

plant, with high-temperature incineration being the preferred method.[2][4]

Experimental Protocols and Visualizations
Note on Chemical Inactivation: No specific, validated experimental protocols for the complete

chemical degradation or inactivation of (S,R,S)-AHPC-Me are publicly available. The chemical

stability of such complex molecules often requires specific and validated procedures.[10]

Therefore, all waste should be treated as active and hazardous until incinerated.

Mandatory Visualizations

The following diagrams illustrate the key workflows and mechanisms relevant to handling

(S,R,S)-AHPC-Me.
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Figure 1: Safe Handling and Disposal Workflow for Potent Compounds
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Workflow for handling and disposal.
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Figure 2: General PROTAC Mechanism of Action
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General PROTAC mechanism of action.
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By implementing these procedures, laboratories can ensure the safe handling and compliant

disposal of (S,R,S)-AHPC-Me, protecting both personnel and the environment. Always consult

your institution's specific guidelines and EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. iwaste.epa.gov [iwaste.epa.gov]

5. ehrs.upenn.edu [ehrs.upenn.edu]

6. odu.edu [odu.edu]

7. canterbury.ac.nz [canterbury.ac.nz]

8. mcneese.edu [mcneese.edu]

9. pubs.acs.org [pubs.acs.org]

10. researchgate.net [researchgate.net]

11. Validation of cleaning procedures for highly potent drugs. I. Losoxantrone - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of (S,R,S)-AHPC-
Me]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028358#s-r-s-ahpc-me-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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